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Compound of Interest

Compound Name: 4-Methylthio-1-indanone

Cat. No.: B8482495

Protocol ID: AN-MTI-2024 | Version: 2.1 | Classification:
Research Chemical / Pharmacophore
Abstract & Technical Profile

4-(Methylthio)-1-indanone is a rigid, bicyclic aromatic ketone featuring a thioether (sulfide)
moiety at the C4 position. It serves as a critical intermediate in the synthesis of bioactive
scaffolds, particularly for rigidified chalcone analogs, COX inhibitors, and tubulin polymerization
inhibitors.

Unlike its oxygenated analog (4-methoxy-1-indanone), the sulfur atom in 4-methylthio-1-
indanone introduces specific stability challenges—primarily susceptibility to oxidation (to
sulfoxides/sulfones) and nucleophilic reactivity. This guide defines the environmental controls
required to maintain compound integrity (>98% purity) and ensures operator safety against
potential irritant/stench properties.

Physicochemical Characterization
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Property Specification Notes

) 4-(Methylthio)-2,3-dihydro-1H-
Chemical Name

inden-1-one
CAS Number 72006-91-8
Molecular Formula C10H100S
Molecular Weight 178.25 g/mol
Physical State Crystalline Solid Off-white to pale yellow

Lower than 4-Me analog
Melting Point 65—75 °C (Predicted) (94°C) due to S-substitution
effects.[1][2]

N DMSO, DCM, Chloroform, )
Solubility Insoluble in water.
Ethyl Acetate

- o B Sulfur atom is prone to
Stability Oxidation-sensitive o )
oxidation to sulfoxide (S=0).

Hazard Identification & Risk Assessment

Note: As a research chemical, comprehensive toxicological data may be limited. The following
assessment applies the Precautionary Principle based on Structure-Activity Relationships
(SAR) of thioether-indanones.

Primary Hazards

o Thioether Oxidation: The methylthio group is a "soft" nucleophile. Exposure to air (O2) or
peroxides rapidly degrades the compound into 4-methylsulfinyl-1-indanone.

» Skin/Eye Irritation: Indanone cores are lipophilic irritants. The thioether moiety increases skin
permeability.

» Olfactory Hazard: While less volatile than thiols, thioethers can emit a disagreeable
"garlic/sulfur" odor, necessitating odor-control protocols.
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GHS Classification (Derived)

o H302: Harmful if swallowed.[2][3][4]
e H315: Causes skin irritation.[2][5]
e H319: Causes serious eye irritation.[2][5]

o H335: May cause respiratory irritation.[2][6]

Storage Protocol: The "Inert-Cold" Chain

To prevent the "browning" effect (oxidative degradation), strictly adhere to the following storage
hierarchy.

Storage Logic Tree

e Long-Term (>1 Month): Store at -20°C under Argon (Ar) or Nitrogen (N2).
e Short-Term (Working Stock): Store at 2—8°C in a desiccator.

o Container: Amber glass vials with PTFE-lined caps (prevents light degradation and sulfur
leaching).

DOT Visualization: Storage & Handling Workflow

The following diagram illustrates the decision logic for storage and handling to maximize
stability.
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Receipt of 4-Methylthio-1-indanone

Inspect Seal & Appearance
(Should be Off-White/Yellow)

Intended Usage Period?

Long-Term Storage Active Use
(> 30 Days) (< 30 Days)

Freezer (-20°C) Refrigerator (4°C)
Under Argon/Nitrogen Desiccated & Dark

Before Opening

Equilibrate to RT
(Prevent Condensation)

Handling Procedure

Dissolve in Anhydrous Solvent
(DCM/DMSO)

Click to download full resolution via product page

Caption: Decision matrix for thermal regulation and atmospheric control to prevent thioether
oxidation.
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Experimental Handling Protocol
A. Personal Protective Equipment (PPE)

» Respiratory: Work strictly within a certified Chemical Fume Hood.

e Hands:Double Nitrile Gloves (0.11 mm min. thickness). Sulfur compounds can permeate
latex.

e Eyes: Chemical splash goggles.

B. Solubilization & Usage

o Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial
condenses atmospheric moisture, accelerating hydrolysis/oxidation.

» Solvent Choice:
o Preferred: Dichloromethane (DCM), Dimethyl Sulfoxide (DMSO), Ethyl Acetate.
o Avoid: Alcohols (if using strong Lewis acids downstream), Water.

« Inert Transfer: If using >100 mg, purge the headspace with Nitrogen after removing the
aliquot.

C. Waste Disposal

e Segregation: Do not mix with oxidizing waste (e.g., nitric acid, peroxide waste). This can
cause an exothermic reaction.

o Deodorization: If glassware smells of sulfur, soak in a dilute bleach solution (10% NaOCI) for
1 hour in the fume hood. The bleach oxidizes the sulfide to a non-volatile sulfone, eliminating
the odor.

o Warning: Add bleach slowly; the reaction is exothermic.

Synthesis Context: 4-Methylthio-1-indanone as a
Building Block

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8482495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8482495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

This compound is typically synthesized via Friedel-Crafts cyclization of 3-(2-

methylthiophenyl)propionic acid. When using it in downstream synthesis (e.g., Aldol

condensation to form chalcones), researchers must be aware of the "Soft Sulfur" effect.

o Reaction Compatibility: The thioether group tolerates basic conditions (e.g., NaOH/EtOH for

condensations) but is incompatible with strong electrophilic oxidants (e.g., mCPBA) unless

the sulfoxide is the desired product.

e Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 8:2). The thioether usually

runs slightly higher (less polar) than the corresponding sulfoxide byproduct.

Emergency Response

Scenario

Action Protocol

Skin Contact

Wash immediately with soap and water for 15
mins. Do not use ethanol (increases

absorption).

Eye Contact

Rinse with water for 15 mins.[7] Seek medical

attention immediately.

Dampen with water to prevent dust. Scoop into

Spill (Solid) a waste container. Treat surface with 10%
bleach to neutralize odor.
Use COz, Dry Chemical, or Foam.[4] Do not use
Fire high-pressure water jet (scatters chemical).
Combustion produces SOz (toxic gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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